Cas no 1097223-12-5 (1-(Pyridin-2-yl)-1H-pyrazole-4-sulfonyl chloride)

• Product Name: 1-(Pyridin-2-yl)-1H-pyrazole-4-sulfonyl chloride
• CAS No: 1097223-12-5
• MF: C₈H₆ClN₃O₂S
• MW: 243.6701
• CID: 4740418
• PubChem ID: 43531752
• Update Time: 2025-06-12

1-(Pyridin-2-yl)-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(pyridin-2-yl)-1H-pyrazole-4-sulfonyl chloride
• STL490558
• 1097223-12-5
• 1-(pyridin-2-yl)pyrazole-4-sulfonyl chloride
• 1-(pyridin-2-yl)-1H-pyrazole-4-sulfonylchloride
• 1-(2-Pyridinyl)-1H-pyrazole-4-sulfonyl chloride
• SCHEMBL3462656
• AKOS005362516
• G69839
• DB-180335
• 1-pyridin-2-ylpyrazole-4-sulfonyl chloride
• 1-(Pyridin-2-yl)-1H-pyrazole-4-sulfonyl chloride

• MDL： MFCD12192690
• Inchi： 1S/C8H6ClN3O2S/c9-15(13,14)7-5-11-12(6-7)8-3-1-2-4-10-8/h1-6H
• InChI Key： LNQAPNLDWVCFDY-UHFFFAOYSA-N
• SMILES： ClS(C1C([H])=NN(C2=C([H])C([H])=C([H])C([H])=N2)C=1[H])(=O)=O

Computed Properties

• Exact Mass: 242.9869253g/mol
• Monoisotopic Mass: 242.9869253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.2
• XLogP3: 1.2

Additional information on 1-(Pyridin-2-yl)-1H-pyrazole-4-sulfonyl chloride

Comprehensive Overview of 1-(Pyridin-2-yl)-1H-pyrazole-4-sulfonyl chloride (CAS No. 1097223-12-5)

1-(Pyridin-2-yl)-1H-pyrazole-4-sulfonyl chloride (CAS No. 1097223-12-5) is a specialized sulfonyl chloride derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine and pyrazole moieties, serves as a versatile intermediate in the synthesis of biologically active molecules. Its unique structure enables it to participate in cross-coupling reactions and nucleophilic substitutions, making it invaluable for drug discovery and material science applications.

The growing demand for heterocyclic compounds like 1-(Pyridin-2-yl)-1H-pyrazole-4-sulfonyl chloride is driven by their role in developing kinase inhibitors and antimicrobial agents. Researchers frequently search for "sulfonyl chloride applications" or "pyridine derivatives in drug design," reflecting the compound's relevance in modern medicinal chemistry. Its CAS No. 1097223-12-5 is often queried in databases to access technical data sheets or safety information, underscoring its industrial importance.

In the context of green chemistry, 1-(Pyridin-2-yl)-1H-pyrazole-4-sulfonyl chloride is studied for its potential in catalytic transformations and sustainable synthesis. Recent publications highlight its use in click chemistry and bioconjugation, aligning with trends toward eco-friendly methodologies. Questions like "how to handle sulfonyl chlorides safely" or "pyrazole-based drug candidates" dominate forums, indicating both academic and industrial interest.

The compound's structural motif is also pivotal in designing fluorescent probes and polymeric materials. Its electron-withdrawing properties enhance reactivity in polymerization processes, a topic frequently explored in "advanced material synthesis" searches. Additionally, its pyridinyl-pyrazole core is a hotspot for structure-activity relationship (SAR) studies, particularly in optimizing bioavailability and target selectivity.

From a commercial perspective, CAS No. 1097223-12-5 is listed in catalogs of leading fine chemical suppliers, often under categories like "building blocks for medicinal chemistry." Its pricing and purity specifications (e.g., ">98% HPLC") are critical for procurement decisions. Analytical techniques such as NMR and LC-MS are routinely employed to verify its quality, addressing common queries like "how to characterize sulfonyl chlorides."

Future research on 1-(Pyridin-2-yl)-1H-pyrazole-4-sulfonyl chloride may focus on its scalable synthesis and derivatization for niche applications, such as PET imaging ligands or covalent inhibitors. As the scientific community prioritizes fragment-based drug discovery, this compound's modularity positions it as a key player in next-generation therapeutics.